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Compound of Interest

Compound Name: 2-Amino-5-methoxypyridine

CAS No.: 10167-97-2

Cat. No.: B021397

Get Quote

Executive Summary & Compound Profile
Welcome to the technical support hub for 2-Amino-5-methoxypyridine. As a Senior

Application Scientist, I often see researchers struggle with this compound not because the

chemistry is difficult, but because its physical properties are deceptive.

The most critical data point you need is this: The melting point is approximately 38°C (100°F).

Many researchers assume their product is impure because it remains an oil or a sticky gum at

room temperature.[1] Often, this is not a failure of synthesis, but a thermodynamic reality of the

molecule. This guide focuses on distinguishing between physical state issues and actual

chemical impurities, providing robust protocols for remediation.
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Property Value Critical Note

CAS 10167-97-2

Melting Point 38°C - 41°C

Near ambient temperature.[1]

Impurities will significantly

depress this, causing

"permanent" oiling.[1]

Boiling Point 130°C @ 10 mmHg
Vacuum distillation is a viable

purification method.[1]

pKa ~6.8 (Pyridine N)
Sufficiently basic for acid-base

extraction.[1]

Solubility MeOH, DCM, EtOAc

Highly soluble in polar

organics; poor solubility in

Hexanes/Heptane.

Appearance Off-white solid to dark oil
Darkens rapidly upon air

exposure (oxidation).[1]

Module 1: Troubleshooting Guides (FAQ Format)
Issue 1: "My product is a dark brown oil and won't
crystallize."
Diagnosis: This is likely a combination of Melting Point Depression and Oxidative

Oligomerization.[1] Because the pure melting point is so low (38°C), even 2-3% impurity can

suppress the freezing point below room temperature. The color comes from trace N-oxide

formation or azo-coupling byproducts, which are highly chromophoric even at ppm levels.[1]

Corrective Action:

Do not attempt standard recrystallization (heating and cooling) immediately.[1] You will likely

just get an oil again.

Perform the "pH Swing" (Acid-Base Extraction) to remove non-basic colored tars.[1]
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Triturate at -20°C. Dissolve the oil in a minimum amount of Et2O or MTBE, add Pentane until

cloudy, and store in a freezer.

Issue 2: "I have trace starting material (2-Bromo- or 2-
Iodo-5-methoxypyridine) left."
Diagnosis: Incomplete halogen displacement.[1] Mechanism: The starting material (2-halo-

pyridine) is significantly less basic than the product.[1] The amino group on your product (2-
Amino-5-methoxypyridine) provides a "handle" for protonation that the starting material lacks.

[1]

Corrective Action: Use the pKa-Driven Separation Protocol (detailed below).

Logic: At pH 2-3, the product is protonated (water-soluble).[1] The halo-pyridine remains

neutral (organic-soluble).[1]

Issue 3: "The product turns black after storage."
Diagnosis: Autoxidation.[1] Aminopyridines are electron-rich and prone to oxidation at the ring

nitrogen or amino group, forming colored N-oxides or diazo species.[1]

Corrective Action:

Storage: Must be stored under Argon/Nitrogen at 4°C or -20°C.

Remediation: Dissolve in DCM and pass through a short pad of basic alumina or silica gel

(eluting with EtOAc/Hexane).[1]

Module 2: Core Purification Protocols
Protocol A: The "pH Swing" (Acid-Base Purification)
Best for: Removing non-basic impurities (halides, tars, neutral starting materials).

Reagents:

1M or 2M HCl

Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1][2]
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50% NaOH or saturated Na2CO3

Brine[1]

Step-by-Step:

Dissolution: Dissolve crude reaction mixture in EtOAc (10 mL per gram).

Protonation (Extraction 1): Extract the organic layer with 1M HCl (3 x volumes).

Checkpoint: The product is now in the Aqueous Acid layer (as the hydrochloride salt).

Waste: The organic layer contains your non-basic impurities (starting halides, neutral tars).

Discard after TLC confirmation.

Washing: Wash the combined acidic aqueous layers once with fresh EtOAc to remove

entrained organics.[1]

Basification: Cool the aqueous layer in an ice bath (exothermic). Slowly adjust pH to >10

using 50% NaOH or Na2CO3.[1]

Observation: The solution will turn cloudy or oil out as the free base regenerates.

Recovery (Extraction 2): Extract the cloudy aqueous mixture with DCM (3 x volumes).

Drying: Dry combined DCM layers over Na2SO4, filter, and concentrate in vacuo.

Protocol B: Adsorbent Decolorization
Best for: Removing stubborn color from material that is chemically pure (by NMR) but visually

degraded.

Reagents:

Activated Charcoal (Norit or Darco)[1]

Methanol or Ethanol

Celite (Filter aid)[1]
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Step-by-Step:

Dissolve the compound in Methanol (10 mL/g).

Add Activated Charcoal (5-10 wt% relative to substrate).[1]

Heat to reflux for 15-30 minutes. Do not boil dry.

Prepare a filter funnel with a pad of Celite.[1]

Filter the hot solution through the Celite pad.[1]

Concentrate the filtrate.[1][3] If color persists, repeat or switch to a silica plug filtration.[1]

Module 3: Logic Visualization
The following diagrams illustrate the decision-making process and the chemical logic behind

the purification strategies.

Workflow 1: Purification Decision Tree
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Caption: Decision matrix for selecting purification method based on physical state and impurity

profile.[1]

Workflow 2: The Acid-Base "Switch" Mechanism

Crude Mixture
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Caption: Mechanistic flow of the Acid-Base separation exploiting the basicity of the amino-

pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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